Cas no 1806493-83-3 (3-(Methylthio)-4-(3-oxopropyl)mandelic acid)

• Product Name: 3-(Methylthio)-4-(3-oxopropyl)mandelic acid
• CAS No: 1806493-83-3
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 4940077
• Update Time: 2025-10-24

3-(Methylthio)-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O4S/c1-17-10-7-9(11(14)12(15)16)5-4-8(10)3-2-6-13/h4-7,11,14H,2-3H2,1H3,(H,15,16)
• InChI Key： UZFNTFONYIKAKE-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(C(=O)O)O)C=CC=1CCC=O

Computed Properties

• Exact Mass: 254.06128010 g/mol
• Monoisotopic Mass: 254.06128010 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.9
• Molecular Weight: 254.30

Additional information on 3-(Methylthio)-4-(3-oxopropyl)mandelic acid

Introduction to 3-(Methylthio)-4-(3-oxopropyl)mandelic Acid (CAS No. 1806493-83-3)

3-(Methylthio)-4-(3-oxopropyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806493-83-3, represents a unique structural motif that combines a mandelic acid backbone with functional groups that enhance its reactivity and potential biological activity. The presence of both a methylthio (-SCH₃) group and an α-ketoester functionality at the 4-position (derived from 3-oxopropyl substitution) makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The structural features of 3-(Methylthio)-4-(3-oxopropyl)mandelic acid position it as a valuable building block in medicinal chemistry. The mandelic acid moiety, characterized by its α-hydroxy and α-carboxylic acid functionalities, is well-known for its role in the development of antibiotics, analgesics, and other therapeutic agents. The introduction of the methylthio group at the 3-position introduces electrophilic character, facilitating nucleophilic substitution reactions that can be exploited for further derivatization. Additionally, the α-ketoester functionality provides a dual reactivity site, allowing for both condensation reactions with nucleophiles and enolization processes that influence its solubility and stability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Specifically, the combination of sulfur-containing heterocycles and β-keto esters has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of thioether-containing mandelic acids have shown promise in preclinical studies as inhibitors of specific metabolic pathways relevant to cancer progression. The methylthio group in 3-(Methylthio)-4-(3-oxopropyl)mandelic acid may contribute to these effects by modulating enzyme interactions or by serving as a scaffold for further functionalization.

The synthetic utility of this compound is further underscored by its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, when appropriately modified. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs due to their favorable pharmacokinetic properties. The α-ketoester moiety also allows for enolate-based reactions, enabling the formation of carbon-carbon bonds through aldol condensations or Michael additions. Such transformations are essential in the late-stage elaboration of drug candidates where precise control over stereochemistry is required.

From a computational chemistry perspective, the electronic properties of 3-(Methylthio)-4-(3-oxopropyl)mandelic acid have been studied to predict its interaction with biological targets. Molecular modeling studies suggest that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity to enzymes or receptors. The presence of both polar (hydroxyl and carboxylic acid groups) and non-polar (methylthio group) regions enhances its solubility profile, making it amenable to formulation in both aqueous and organic solvents—a critical consideration for drug delivery systems.

Recent advances in green chemistry have also prompted investigations into sustainable synthetic routes for compounds like 3-(Methylthio)-4-(3-oxopropyl)mandelic acid. Catalytic methods that minimize waste and energy consumption are being explored to improve the efficiency of its production. For example, enzymatic resolutions or biocatalytic transformations could offer greener alternatives to traditional chemical synthesis while maintaining high yields and purity standards. Such approaches align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing.

The role of this compound in drug discovery extends beyond mere intermediation; it serves as a platform for exploring structure-activity relationships (SAR). By systematically varying substituents on the mandelic acid core—such as introducing different alkyl or aryl groups—the pharmacological profile can be tuned to target specific diseases or biological pathways. The flexibility provided by the methylthio and α-ketoester functionalities allows chemists to design molecules with tailored properties, such as improved metabolic stability or enhanced membrane permeability.

In conclusion, 3-(Methylthio)-4-(3-oxopropyl)mandelic acid (CAS No. 1806493-83-3) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, while its synthetic versatility enables access to diverse chemical libraries for high-throughput screening programs. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry innovation.